Cas no 2227919-97-1 ((1R)-2-amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2227919-97-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5777935
• PubChem ID: 165678415
• Update Time: 2025-10-30

(1R)-2-amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227919-97-1
• EN300-1784038
• (1R)-2-amino-1-[2-(piperidin-1-yl)pyridin-3-yl]ethan-1-ol
• (1R)-2-amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol

• Inchi： 1S/C12H19N3O/c13-9-11(16)10-5-4-6-14-12(10)15-7-2-1-3-8-15/h4-6,11,16H,1-3,7-9,13H2/t11-/m0/s1
• InChI Key： WJCFWLPKBUMZGH-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.4Ų

Additional information on (1R)-2-amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol

Introduction to (1R)-2-Amino-1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-ol (CAS No. 2227919-97-1)

(1R)-2-Amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol (CAS No. 2227919-97-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the areas of neuropharmacology and oncology.

The chemical structure of (1R)-2-Amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol is composed of a pyridine ring substituted with a piperidine group and an amino alcohol moiety. The presence of these functional groups imparts distinct pharmacological properties to the molecule, making it a promising candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of (1R)-2-Amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol in modulating various biological pathways. One notable area of research is its interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. These interactions have been shown to have significant implications for the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its neuropharmacological effects, (1R)-2-Amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol has also demonstrated promising anticancer properties. Preclinical studies have shown that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been reported to downregulate the expression of key oncogenes and upregulate tumor suppressor genes, thereby exerting a cytotoxic effect on cancer cells.

The pharmacokinetic profile of (1R)-2-Amino-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (1R)-2-Amino-1-2-(piperidin-1-y)pyridin-e3-yethan-eol in various disease conditions. Early results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

In conclusion, (1R)-2-Amino-e-pyridi-n3-yethan-eol (CAS No. 2227919-e97-) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in the future.